A comparative fatty acid analysis of raw milk and during in vitro digestion of milk from different breeds of cow (Gir, Sahiwal, Tharparkar, and Karan fries) and buffalo (Murrah) maintained under similar feeding regimes was conducted. Saturated fatty acids were higher in Murrah and Karan Fries, whereas monounsaturated fatty acids were higher in Gir, Sahiwal and Tharparkar. Based on the fatty acid profile, atherogenic, thrombogenic index and hypercholesterolemic saturated fatty acids were lower, and desired fatty acids were higher in milk from indigenous breeds than in crossbred and Murrah. The size of milk fat globules was also lower in indigenous cattle breeds, which has allowed for faster in vitro digestibility of milk fat.

Sustainable production systems in line with consumer expectations are attractive for the dairy sector. The objective of this review is to examine the benefits of an Italian method, named the Noble Method (‘Metodo Nobile®’), in order to improve the nutritional properties of milk and environmental sustainability. The prohibition of silage and the use of polyphite pastures are some of the rules established by the Noble Method. The greater amount of unsaturated fatty acids and other beneficial compounds found in milk and dairy products produced by using milk from animals fed on well-managed pasture could have positive implications on consumers' health.

Cronobacter malonaticus is a highly hyperosmotic-resistant pathogen classified as Class A pathogen by the Food and Agriculture Organization of the United Nations (FAO). This study explored the roles of LuxS as a quorum-sensing transcription factor in C. malonaticus to tolerate hyperosmotic stress, illustrating that LuxS contributed to survival, biofilm formation and reduced cellular injury when grown with 5.5% NaCl stress. Comparative proteomics between C. malonaticus WT and ΔluxS demonstrated that differentially expressed proteins (DEPs) were abundant in Fe-S cluster proteins and oxidoreductases, suggesting a potential cross-tolerance mediated by LuxS could contribute to resisting hyperosmotic stress. Herein, these findings will provide valuable information on LuxS-mediated osmotic tolerance to controlling C. malonaticus contamination.

Buffalo milk was utilised for preparing paneer samples after standardisation of protein:fat ratio to 0.68 with the addition of buffalo milk protein co-precipitates (BMPC). These paneer samples along with control paneer (from buffalo milk) were analysed for yield, composition, microstructure, sensory, texture profile and protein loss in whey during manufacture. Paneer prepared using BMPC was considerably higher in yield and recovery of total solids, protein and calcium content than control paneer and could withstand the frying conditions in terms of retention of shape and integrity. Texture profile analysis and microstructure evaluation revealed the differences in textural properties of paneer samples prepared using BMPC with control paneer.

Probiotics improve intestinal symptoms and reduce damage in patients with inflammatory bowel disease (IBD). However, live bacteria are not consistently effective for IBD patients because of their weaker immune system and damaged intestinal epithelial cells. This study compared the suppression effect of probiotic (L67) and paraprobiotic Lactiplantibacillus plantarum L67 (PPL67) cells on dextran sulphate sodium (DSS)-treated Institute of Cancer Research mice. The results showed that the administration of PPL67 to DSS-treated mice mitigated the symptoms of colitis as evidenced by reductions in DAI define levels and the pro-inflammatory factors. So, these results indicate that L. plantarum L67 may prevent the pathogenesis of chronic colitis in a safer and more stable way.

This review assesses the potential of three novel technologies (3-nitrooxypropanol, ultraviolet C light cold pasteurisation and biochar) to reduce the carbon footprint produced by the fresh milk supply chain at global level. In addition to the adoption of these technologies: (i) new policies should enhance the development and implementation of international standards to optimise the quality and safety of such technologies whilst facilitating their traceability; (ii) dairy firms and technology start-ups should benefit from worldwide emissions trading systems to limit technology implementation costs; and (iii) consumers could participate in the net-zero challenge by adopting easy-to-apply sustainable practices, thus reducing their milk carbon footprint.

This study analysed the protein bioaccessibility of yoghurt containing different concentrations of pectin, acid-resistant carboxymethylcellulose (CMC), guar gum and xanthan gum before and during in vitro gastrointestinal digestion, respectively. Soluble protein contents and protein digestion rates of yoghurt with 0.2% (m/v) guar gum, CMC and xanthan gum were significantly higher and faster, whereas other thickeners had slower rates than control yoghurt during gastric digestion phase. In addition, the contents of small peptides and amino acids were higher in yoghurt with 0.2% (m/v) thickeners than those with 1.0% (m/v) thickeners during simulated intestinal digestion in most of the samples.

Aflatoxin M1 (AFM1) is a carcinogenic mycotoxin mostly found in dairy products. The aim of this study was to evaluate the anti-aflatoxin effect of Bifidobacterium bifidum and Saccharomyces cerevisiae with two different concentrations (108 and 1010 cfu/mL), alone or mixed, in contaminated skim milk with three concentrations of AFM1 (0.1, 0.25 and 0.5 μg/mL) and incubated at 4, 25 and 37°C for different times (30, 60, 120 min and 24 h). We found that the storage time is a key factor that significantly affects AFM1 removal. Also, removal of AFM1 was dependent on other factors such as micro-organisms' concentration, incubation temperature and toxin concentration. The effective strategy for the highest removal of AFM1 (90%) in contaminated milk spiked with 0.5 μg/mL, which was treated with mixed strains at concentration1010 cfu/mL and incubated at 37°C after 24 h. The presented methodology can be considered as a potential method for reducing the aflatoxin content of polluted dairy products.

A strain of Pseudomonas causing blue discoloration was isolated from processed cheese ‘Requeijão em Barra’ and studied by whole-genome sequencing. The strain RQ057 was identified as Pseudomonas paracarnis using the TYGS web server and also by in silico DNA–DNA hybridisation and ANIb calculation. Pyoverdine biosynthetic clusters, integrative and conjugative elements (ICE), prophage regions and genomic islands (GIs) were predicted. Furthermore, we observed that copies of genes related to the tryptophan biosynthetic pathway (trpCBAFD), which are exclusive to strains causing blue discoloration, are contained in the region identified as ICE and which was also identified in GIs. This genomic region also contains genes for transposase, type IV transport system (T4SS) and pili construction. Thereby, we can assume that this region contains potential conjugative-transposon-like mobile genetic elements and it has plasmid-like conjugative properties.

High-temperature short-time (HTST) pasteurisation is not sufficient for complete elimination of Bacillus sp. in milk. Hence, it is important to assess their prevalence, phenotypic and genetic antimicrobial resistance profiles in pasteurised milk. In this study, we investigated Bacillus prevalence and their phenotypic resistance to 25 antimicrobials and prevalence of five plasmid antimicrobial resistance genes. All isolates were resistant to β-lactams; most isolates were susceptible to chloramphenicol (n = 52), ciprofloxacin, meropenem, sulphonamides, tetracycline and vancomycin (n = 56). Intriguingly, despite phenotypic sulphonamide and tetracycline sensitivity, Sul2 and tetA genes were detected in different Bacillus species, signifying a potential risk of horizontal gene transfer of these mobile resistance genes through pasteurised milk.